Cas no 2418641-92-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-2-(trifluoromethyl)pyridin-4-ylpropanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-2-(trifluoromethyl)pyridin-4-ylpropanoic acid
• CAS No: 2418641-92-4
• MF: C₂₄H₁₉F₃N₂O₄
• MW: 456.413876771927
• MDL: MFCD32679177
• CID: 5359312
• PubChem ID: 154577353
• Update Time: 2025-10-17

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-2-(trifluoromethyl)pyridin-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-[2-(trifluoromethyl)pyridin-4-yl]propanoic acid
• Z4169525114
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[2-(trifluoromethyl)pyridin-4-yl]propanoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-2-(trifluoromethyl)pyridin-4-ylpropanoic acid

• MDL： MFCD32679177
• Inchi： 1S/C24H19F3N2O4/c25-24(26,27)21-12-14(9-10-28-21)11-20(22(30)31)29-23(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20H,11,13H2,(H,29,32)(H,30,31)
• InChI Key： CQBVPBYNNGJYKM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 682
• XLogP3: 4.5
• Topological Polar Surface Area: 88.5

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-2-(trifluoromethyl)pyridin-4-ylpropanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-2-(trifluoromethyl)pyridin-4-ylpropanoic acid (CAS No. 2418641-92-4)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-2-(trifluoromethyl)pyridin-4-ylpropanoic acid (CAS No. 2418641-92-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Trp(Tfm)-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the trifluoromethyl-substituted pyridine moiety, make it an essential building block in the development of novel drugs and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, which minimizes side reactions and ensures high yields. The trifluoromethyl substitution on the pyridine ring imparts significant electronic and steric effects, enhancing the compound's stability and reactivity in various chemical transformations. These properties make Fmoc-Trp(Tfm)-OH a valuable reagent in the synthesis of complex peptides and small molecules with potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of Fmoc-Trp(Tfm)-OH in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Trp(Tfm)-OH exhibit potent anti-cancer activity by selectively inhibiting key enzymes involved in tumor growth and metastasis. The trifluoromethyl group plays a crucial role in enhancing the binding affinity and selectivity of these derivatives, making them promising candidates for further clinical evaluation.

In addition to its applications in cancer research, Fmoc-Trp(Tfm)-OH has also shown promise in the treatment of neurodegenerative disorders. A recent study published in ChemMedChem reported that compounds derived from Fmoc-Trp(Tfm)-OH can effectively modulate the activity of specific neurotransmitter receptors, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of the Fmoc protecting group and the trifluoromethyl-substituted pyridine moiety allows for precise control over the chemical properties of these derivatives, enabling researchers to fine-tune their pharmacological profiles.

The synthesis of Fmoc-Trp(Tfm)-OH involves a series of well-established chemical reactions, including coupling reactions, protection/deprotection steps, and functional group modifications. One common approach involves the reaction of L-tryptophan with trifluoromethylpyridine followed by Fmoc protection. This multi-step process requires careful optimization to ensure high purity and yield, making it a challenging but rewarding endeavor for synthetic chemists.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-2-(trifluoromethyl)pyridin-4-ylpropanoic acid (CAS No. 2418641-92-4) is a versatile and important compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable reagent in the development of novel therapeutic agents, contributing to advancements in drug discovery and personalized medicine. As research continues to uncover new uses for this compound, its significance in the scientific community is likely to grow even further.